Cas no 2229070-53-3 (2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide)

2-3-Fluoro-4-(trifluoromethyl)phenylethanimidamide is a fluorinated organic compound featuring a phenylethanimidamide core substituted with fluoro and trifluoromethyl groups. Its unique structure, combining electron-withdrawing substituents, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the fluorine atom influences reactivity and binding affinity. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications. Suitable for research and industrial use, it offers versatility in designing advanced fluorinated derivatives with tailored biological or material science applications.
2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide structure
2229070-53-3 structure
Product Name:2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide
CAS No:2229070-53-3
MF:C9H8F4N2
MW:220.166835784912
CID:5849476
PubChem ID:165885463
Update Time:2025-06-15

2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide
    • 2229070-53-3
    • EN300-1940085
    • 2-[3-fluoro-4-(trifluoromethyl)phenyl]ethanimidamide
    • Inchi: 1S/C9H8F4N2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H3,14,15)
    • InChI Key: VORQUXIDUYMNCG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(F)(F)F)CC(=N)N

Computed Properties

  • Exact Mass: 220.06236091g/mol
  • Monoisotopic Mass: 220.06236091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.9Ų

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Additional information on 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide

Comprehensive Overview of 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide (CAS No. 2229070-53-3)

The compound 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide (CAS No. 2229070-53-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro and trifluoromethyl substitution on the phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide is its role in the development of small-molecule inhibitors. Fluorinated compounds are known for their ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. The presence of the trifluoromethyl group in this compound further contributes to its lipophilicity, making it a promising candidate for targeting specific enzymes or receptors in diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide is also being explored in the agrochemical sector. The fluoro and trifluoromethyl groups are known to improve the pesticidal activity of compounds, making them more effective at lower doses. This aligns with the current industry trend toward sustainable agriculture and the reduction of environmental impact. As regulatory pressures increase, the demand for such high-efficacy, low-toxicity compounds is expected to rise.

The synthesis of 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide involves multi-step organic reactions, often starting from commercially available fluorinated precursors. Researchers have optimized these processes to achieve high yields and purity, which are essential for scaling up production. The compound's CAS No. 2229070-53-3 serves as a unique identifier in chemical databases, facilitating its tracking and procurement for further studies.

From a market perspective, the demand for fluorinated building blocks like 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide is driven by the expanding pharmaceutical and agrochemical industries. Companies are investing heavily in R&D to discover novel applications for such compounds, particularly in areas like precision medicine and green chemistry. This trend is reflected in the increasing number of patents and publications related to fluorinated intermediates.

Safety and handling of 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, which are essential for maintaining workplace safety and compliance.

In conclusion, 2-3-fluoro-4-(trifluoromethyl)phenylethanimidamide (CAS No. 2229070-53-3) represents a versatile and high-value chemical intermediate with broad applications in drug discovery and agrochemical development. Its unique structural features and growing market demand underscore its importance in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing science and industry is expected to expand further.

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